Cas no 1311317-20-0 (methyl 3-amino-2-(naphthalen-1-ylmethyl)propanoate hydrochloride)

• Product Name: methyl 3-amino-2-(naphthalen-1-ylmethyl)propanoate hydrochloride
• CAS No: 1311317-20-0
• MF: C₁₅H₁₈ClNO₂
• MW: 279.761923313141
• CID: 4587772
• Update Time: 2025-06-08

methyl 3-amino-2-(naphthalen-1-ylmethyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(naphthalen-1-ylmethyl)propanoate hydrochloride

• Inchi： 1S/C15H17NO2.ClH/c1-18-15(17)13(10-16)9-12-7-4-6-11-5-2-3-8-14(11)12;/h2-8,13H,9-10,16H2,1H3;1H
• InChI Key： NLGXUFDKRNKUQA-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC2C=CC=CC1=2)C(CN)C(=O)OC.Cl

Additional information on methyl 3-amino-2-(naphthalen-1-ylmethyl)propanoate hydrochloride

Methyl 3-amino-2-(naphthalen-1-ylmethyl)propanoate Hydrochloride: A Comprehensive Overview

Methyl 3-amino-2-(naphthalen-1-ylmethyl)propanoate hydrochloride (CAS No. 1311317-20-0) is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional attributes, has garnered attention for its potential applications in drug development and molecular research. The detailed exploration of this molecule not only highlights its chemical properties but also delves into its pharmacological significance and emerging research findings.

The molecular structure of methyl 3-amino-2-(naphthalen-1-ylmethyl)propanoate hydrochloride consists of a propanoate ester moiety linked to an amino group, further substituted with a naphthalen-1-ylmethyl group. This distinctive arrangement imparts a complex interplay of electronic and steric effects, which are crucial for understanding its biological activity. The presence of the naphthalene ring enhances the lipophilicity of the compound, making it a promising candidate for membrane-interacting drugs.

In recent years, there has been a surge in research focusing on the development of novel scaffolds for therapeutic agents. The structural motif of methyl 3-amino-2-(naphthalen-1-ylmethyl)propanoate hydrochloride aligns well with this trend, as it combines elements known to interact favorably with biological targets. Specifically, the naphthalene ring has been extensively studied for its role in modulating enzyme activity and receptor binding. This has led to several investigations exploring its potential in treating various neurological and inflammatory disorders.

One of the most compelling aspects of this compound is its reported interaction with enzymes involved in metabolic pathways relevant to cancer and neurodegenerative diseases. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory effects on key enzymes such as kinases and proteases. These findings are particularly intriguing given the critical role these enzymes play in disease progression. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for pharmaceutical formulations.

The pharmacokinetic profile of methyl 3-amino-2-(naphthalen-1-ylmethyl)propanoate hydrochloride is another area of active investigation. Preclinical studies have indicated that this compound exhibits moderate bioavailability and a reasonable half-life upon oral administration. This makes it a viable candidate for once-daily dosing regimens, which is a preferred approach in modern drug therapy to improve patient compliance. Additionally, the compound's metabolic pathways have been studied to identify potential drug-drug interactions, ensuring safe co-administration with other therapeutic agents.

From a synthetic chemistry perspective, the preparation of methyl 3-amino-2-(naphthalen-1-ylmethyl)propanoate hydrochloride presents an interesting challenge due to the complexity of its structure. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been particularly useful in constructing the desired molecular framework. These synthetic advances not only facilitate large-scale production but also open avenues for structural modifications to optimize biological activity.

The role of computational chemistry in understanding the behavior of methyl 3-amino-2-(naphthalen-1-ylmethyl)propanoate hydrochloride cannot be overstated. Molecular modeling studies have provided valuable insights into its binding interactions with biological targets at an atomic level. These simulations have helped predict binding affinities and identify key residues involved in drug-receptor interactions. Such information is crucial for designing next-generation analogs with enhanced potency and selectivity.

In conclusion, methyl 3-amino-2-(naphthalen-1-ylmethyl)propanoate hydrochloride represents a fascinating compound with multifaceted applications in pharmaceutical research. Its unique structural features, coupled with promising preclinical data, position it as a valuable tool for developing new therapeutics. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to make significant contributions to the field of medicinal chemistry.